Vinylogous halides
Vinylogous halides are a class of organic compounds that contain a halogen atom directly attached to a vinyl group (a carbon-carbon double bond). These functional groups are widely used in synthetic chemistry due to their reactivity and the potential for forming conjugated systems with the adjacent double bond. The presence of a vinyl group often leads to increased reactivity towards nucleophilic substitution, leading to diverse transformation possibilities.
Vinylogous halides can be prepared via various methods such as electrophilic halogenation of alkenes or by palladium-catalyzed coupling reactions. They serve as valuable intermediates in the synthesis of a wide range of organic molecules, including pharmaceuticals and polymers. The choice of halogen (fluorine, chlorine, bromine, or iodine) can significantly influence their reactivity and the properties of the resulting products.
Due to their structural features, vinylogous halides are often utilized in cross-coupling reactions, radical reactions, and other advanced synthetic strategies, providing chemists with a versatile toolkit for creating complex molecular architectures.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
2-Propenoic acid, 3,3-dichloro-2-fluoro- | 433-63-6 | C3HO2FCl2 |
![]() |
2-chloro-5-methylcyclohex-1-ene-1-carboxylic acid | 90003-14-8 | C8H11ClO2 |
![]() |
2-chlorocyclohex-1-ene-1-carboxylic acid | 56475-13-9 | C7H9O2Cl |
![]() |
3,3-difluoro-2-methylprop-2-enoic acid | 99764-30-4 | C4H4O2F2 |
![]() |
Methyl 2,3-dichloro-propenoate | 3533-69-5 | C4H4O2Cl2 |
![]() |
3,3-dichloroprop-2-enal | 2648-51-3 | C3H2CL2O |
![]() |
trichloroprop-2-enoyl chloride | 815-58-7 | C3Cl4O |
![]() |
2-chloro-4,4,6,6-tetramethyl-cyclohexene-1-carbaldehyde | 126292-88-4 | C11H17ClO |
![]() |
Methyl Trifluoroacrylate | 392-41-6 | C4H3O2F3 |
![]() |
3-chlorocyclopent-2-enone | 53102-14-0 | C5H5OCl |
Related Literature
-
1. Front cover
-
3. 3-Nitro-coumarin synthesis via nitrative cyclization of aryl alkynoates using tert-butyl nitrite†Sudip Sau,Prasenjit Mal Chem. Commun., 2021,57, 9228-9231
-
Haixiang Gao,Junchun Li,Buxing Han,Wenna Chen,Jianling Zhang,Rui Zhang,Dadong Yan Phys. Chem. Chem. Phys., 2004,6, 2914-2916
-
Ting Zhao,Jie Wu,Xiaohui Liu,Lei Zhang,Gang Chen Analyst, 2018,143, 2491-2500
-
Xiao-Peng He,Xi-Le Hu,Tony D. James,Juyoung Yoon,He Tian Chem. Soc. Rev., 2017,46, 6687-6696
-
Wen-Cheng Chen,Yi Yuan,Ze-Lin Zhu,Shao-Fei Ni,Zuo-Quan Jiang,Liang-Sheng Liao,Fu-Lung Wong,Chun-Sing Lee Chem. Commun., 2018,54, 4541-4544
-
Litao Jia,Bo Hou,Debao Li,Jungang Wang,Yuhan Sun Catal. Sci. Technol., 2014,4, 717-728
-
Rongchang Luo,Xiantai Zhou,Shaoyun Chen,Yang Li,Lei Zhou,Hongbing Ji Green Chem., 2014,16, 1496-1506
Recommended suppliers
-
Tiancheng Chemical (Jiangsu) Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
-
Semaglutide Cas No: 910463-68-2
-
Tirzepatide Cas No: 2023788-19-2
-
Crisaborole Cas No: 906673-24-3
-
Cabozantinib S-malate Cas No: 1140909-48-3
-
Bucladesine sodium Cas No: 16980-89-5